Cas no 1448046-58-9 (1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-(furan-2-yl)methanesulfonylpiperidine)

• Product Name: 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-(furan-2-yl)methanesulfonylpiperidine
• CAS No: 1448046-58-9
• MF: C₁₈H₂₂FNO₆S₂
• MW: 431.498786449432
• CID: 6045485
• PubChem ID: 71808923
• Update Time: 2025-08-05

1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-(furan-2-yl)methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-(furan-2-yl)methanesulfonylpiperidine
• AKOS024563924
• 1-((4-ethoxy-3-fluorophenyl)sulfonyl)-4-((furan-2-ylmethyl)sulfonyl)piperidine
• F6441-4205
• 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-[(furan-2-yl)methanesulfonyl]piperidine
• 1-(4-ethoxy-3-fluorophenyl)sulfonyl-4-(furan-2-ylmethylsulfonyl)piperidine
• 1448046-58-9

• Inchi： 1S/C18H22FNO6S2/c1-2-25-18-6-5-16(12-17(18)19)28(23,24)20-9-7-15(8-10-20)27(21,22)13-14-4-3-11-26-14/h3-6,11-12,15H,2,7-10,13H2,1H3
• InChI Key： ZRCBWGHSLGHPHB-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)(C1CCN(CC1)S(C1C=CC(=C(C=1)F)OCC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 431.08725793g/mol
• Monoisotopic Mass: 431.08725793g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-(furan-2-yl)methanesulfonylpiperidine

Introduction to 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-(furan-2-yl)methanesulfonylpiperidine (CAS No. 1448046-58-9)

The compound 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-(furan-2-yl)methanesulfonylpiperidine, identified by its CAS number 1448046-58-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both sulfonyl and piperidine moieties suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel scaffolds with unique structural features has been pivotal in overcoming resistance mechanisms and enhancing therapeutic efficacy. The 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-(furan-2-yl)methanesulfonylpiperidine structure combines elements that are known to modulate enzyme activity and receptor binding. Specifically, the furan moiety has been extensively studied for its role in bioactivity, often serving as a key pharmacophore in natural products and synthetic drugs. Its integration into this compound not only contributes to its molecular complexity but also opens up possibilities for interactions with a wide range of biological targets.

The sulfonyl group, another critical component of this molecule, is well-documented for its ability to enhance binding affinity and metabolic stability. Sulfonyl compounds are prevalent in many FDA-approved drugs, including anticonvulsants, antidiabetics, and anti-inflammatory agents. The strategic placement of the sulfonyl group at the 4-position of the benzene ring in 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-(furan-2-yl)methanesulfonylpiperidine is likely designed to optimize interactions with specific protein targets, potentially leading to improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The combination of the fluorine atom at the 3-position of the benzene ring and the methanesulfonylpiperidine moiety suggests that this compound may exhibit both lipophilicity and polarizability characteristics that are favorable for drug-like properties. These attributes are crucial for achieving optimal absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging tools such as molecular docking and quantum mechanical calculations, scientists can simulate how 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-(furan-2-yl)methanesulfonylpiperidine might interact with various enzymes and receptors. Preliminary studies indicate that this compound may have inhibitory effects on certain kinases and transcription factors, which are implicated in a variety of diseases including cancer and inflammatory disorders.

The ethoxy group at the 4-position of the benzene ring adds another layer of complexity to this molecule. Ethoxy-substituted aromatic compounds are known to influence electronic properties and solubility, which can be critical factors in drug design. The presence of this group in 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-(furan-2-yl)methanesulfonylpiperidine may enhance its solubility in both aqueous and lipid environments, facilitating cellular uptake and distribution.

In conclusion, 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-(furan-2-yl)methanesulfonylpiperidine (CAS No. 1448046-58-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the integration of sulfonyl, furan, and fluorine moieties, position it as a valuable tool for developing novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.